Cas no 1282991-83-6 (({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene)

• Product Name: ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene
• CAS No: 1282991-83-6
• MF: C₁₅H₂₁BrO
• MW: 297.230643987656
• CID: 5742608
• PubChem ID: 63469893
• Update Time: 2025-10-18

({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1282991-83-6
• ({[1-(bromomethyl)-4-methylcyclohexyl]oxy}methyl)benzene
• AKOS012777749
• (([1-(BROMOMETHYL)-4-METHYLCYCLOHEXYL]OXY)METHYL)BENZENE
• EN300-1134001
• ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene

• Inchi： 1S/C15H21BrO/c1-13-7-9-15(12-16,10-8-13)17-11-14-5-3-2-4-6-14/h2-6,13H,7-12H2,1H3
• InChI Key： JQGXQTNQAZPPOP-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(C)CC1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.07758g/mol
• Monoisotopic Mass: 296.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene

Comprehensive Overview of ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene (CAS No. 1282991-83-6)

({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene (CAS No. 1282991-83-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, material science, and fine chemical synthesis. This compound, characterized by its unique bromomethyl and methylcyclohexyloxy functional groups, serves as a versatile building block for advanced chemical applications. Its molecular structure, combining a benzene ring with a cyclohexyl moiety, offers distinct reactivity patterns, making it valuable for researchers and industrial chemists alike.

In recent years, the demand for high-purity intermediates like ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene has surged, driven by advancements in drug discovery and polymer chemistry. Users frequently search for terms such as "synthesis of bromomethyl cyclohexyl derivatives" or "applications of benzene-based intermediates," reflecting the compound's relevance in modern research. Its role in facilitating C-C coupling reactions and serving as a precursor for functionalized polymers aligns with the growing interest in sustainable and efficient synthetic methodologies.

The compound's CAS No. 1282991-83-6 is often referenced in patent literature and academic journals, particularly in studies exploring structure-activity relationships (SAR) or molecular design. Researchers are increasingly investigating its potential in creating bioactive molecules, leveraging its steric and electronic properties to tailor drug candidates. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or catalytic transformations—has made it a subject of interest for environmentally conscious applications.

From a technical perspective, ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene exhibits notable stability under standard conditions, which simplifies storage and handling. Its bromomethyl group provides a reactive site for nucleophilic substitutions, enabling the introduction of diverse functional groups. This feature is particularly valuable in combinatorial chemistry, where rapid derivatization is essential for screening potential drug leads or materials with tailored properties.

Industry professionals often inquire about the scalability of synthesizing this compound, as well as its cost-effectiveness compared to alternative intermediates. Recent innovations in flow chemistry and continuous manufacturing have addressed these concerns, offering pathways to produce CAS No. 1282991-83-6 with higher yields and reduced waste. Such advancements align with the broader shift toward Industry 4.0 and automated chemical production.

In summary, ({1-(bromomethyl)-4-methylcyclohexyloxy}methyl)benzene represents a critical tool for chemists exploring next-generation materials and therapeutic agents. Its multifaceted applications, coupled with ongoing research into its synthetic optimization, ensure its continued prominence in scientific and industrial contexts. For those seeking detailed protocols or safety data, reputable sources like Reaxys and SciFinder provide extensive documentation on this compound's properties and uses.